Cas no 1436370-70-5 (3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 1436370-70-5
• MF: C₁₉H₁₇N₃O
• MW: 303.357784032822
• CID: 5857610
• PubChem ID: 75408007
• Update Time: 2025-10-22

3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 1436370-70-5
• EN300-26589192
• Z1276770430
• 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C19H17N3O/c20-14-18(19(23)22-10-1-2-11-22)13-15-4-3-5-17(12-15)16-6-8-21-9-7-16/h3-9,12-13H,1-2,10-11H2/b18-13+
• InChI Key： QSXHBJSGCKRAMY-QGOAFFKASA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C2C=CN=CC=2)C=1)N1CCCC1

Computed Properties

• Exact Mass: 303.137162174g/mol
• Monoisotopic Mass: 303.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57Ų

Additional information on 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Introduction to 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 1436370-70-5)

3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1436370-70-5, represents a class of molecules that exhibit promising bioactivity, making it a subject of intense research interest. The structural framework of this molecule, featuring a conjugated system of a phenyl ring substituted with a pyridine moiety and an acrylonitrile group linked to a pyrrolidine carboxamide, suggests potential applications in drug discovery and development.

The pyridin-4-yl substituent in the molecule plays a crucial role in modulating its pharmacokinetic properties and binding affinity to biological targets. Pyridine derivatives are well-documented for their ability to interact with various enzymes and receptors, which makes them valuable scaffolds in medicinal chemistry. In particular, the pyrrolidine-1-carbonyl group introduces a hydrogen bond acceptor site, which is critical for the compound's interaction with biological macromolecules. This feature enhances the molecule's potential as an inhibitor or modulator of target proteins involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile may exhibit inhibitory activity against several key enzymes implicated in inflammatory and metabolic disorders. The conjugated system present in the molecule also suggests potential photochemical properties, which could be exploited in the development of photoactivatable probes for biological imaging.

In the realm of drug discovery, the synthesis of this compound has been optimized to ensure high yield and purity, which are essential for preclinical and clinical studies. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These techniques not only improve the scalability of production but also allow for structural modifications to fine-tune bioactivity.

The phenyl ring in the molecule serves as a hydrophobic anchor, facilitating interactions with lipid-rich environments within cells. This characteristic is particularly relevant for compounds targeting membrane-bound receptors or intracellular signaling proteins. Additionally, the presence of an acrylonitrile group provides a site for further chemical derivatization, enabling the creation of analogs with enhanced pharmacological profiles.

Current research is focused on evaluating the therapeutic potential of 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile in preclinical models. Preliminary data suggest that this compound may possess anti-inflammatory and anti-proliferative effects, making it a candidate for treating conditions such as arthritis and certain types of cancer. The compound's ability to cross the blood-brain barrier is also being investigated, as this property would be advantageous for central nervous system (CNS) drug applications.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate the structure-activity relationships (SAR) of this compound. These studies provide critical insights into how modifications to the core structure can enhance potency and selectivity.

Another area of interest is the exploration of 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile as a tool compound in biochemical assays. Its unique structural features make it suitable for developing high-throughput screening (HTS) libraries aimed at identifying new drug candidates. By leveraging automated synthesis platforms, researchers can generate libraries of related compounds rapidly, accelerating the drug discovery process.

The environmental impact of pharmaceutical research is also a growing concern. Efforts are underway to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the synthesis of 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile, ensuring that future iterations of this compound are produced sustainably.

In conclusion, 3-[3-(Pyridin-4-yl)phenyl]-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 1436370-70-5) represents a promising lead compound with significant therapeutic potential. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule, its importance in pharmaceutical development is likely to grow further.